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Compound of Interest

Compound Name: Bis(4-allyloxyphenyl)sulfone

Cat. No.: B1331198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identifiers
Identifier Value

CAS Number 41481-63-4

IUPAC Name
1-(allyloxy)-4-[4-

(allyloxy)phenyl]sulfonylbenzene

Molecular Formula C₁₈H₁₈O₄S

Molecular Weight 330.4 g/mol

Physicochemical Properties
Property Value Reference

Melting Point 143-144 °C [1]

Appearance White to off-white solid/crystals [1][2]

Synthesis and Experimental Protocols
Bis(4-allyloxyphenyl)sulfone is primarily synthesized through the etherification of 4,4'-

sulfonyldiphenol (Bisphenol S). A general experimental protocol is detailed below, based on

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1331198?utm_src=pdf-interest
https://patents.google.com/patent/GB2154236A/en
https://patents.google.com/patent/GB2154236A/en
https://www.univook.com/4-4-sulfonylbis-allyloxy-benzene/
https://www.benchchem.com/product/b1331198?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


typical etherification reactions of phenols.

Synthesis of Bis(4-allyloxyphenyl)sulfone from
Bisphenol S
Materials:

4,4'-Sulfonyldiphenol (Bisphenol S)

Allyl bromide

Potassium carbonate (or another suitable base)

Acetone (or another suitable solvent)

Procedure:

To a solution of 4,4'-sulfonyldiphenol in acetone, an excess of potassium carbonate is added.

The mixture is stirred vigorously, and allyl bromide is added dropwise at room temperature.

The reaction mixture is then heated to reflux and maintained at this temperature for several

hours until the reaction is complete (monitoring can be done by Thin Layer

Chromatography).

After completion, the reaction mixture is cooled to room temperature, and the inorganic salts

are filtered off.

The solvent is removed from the filtrate under reduced pressure to yield the crude product.

The crude product is then purified by recrystallization from a suitable solvent (e.g., ethanol or

methanol) to obtain pure Bis(4-allyloxyphenyl)sulfone crystals.[1]

A patent describes a similar synthesis using toluene as the solvent and

trioctylmethylammonium chloride as a phase transfer catalyst, reacting at 50-60°C for 15 hours.

[1]
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Applications in Polymer Science
Bis(4-allyloxyphenyl)sulfone is a key monomer in the synthesis of advanced polymers due to

its bifunctional nature, containing two reactive allyl groups.[2]

Role as a Monomer in Polymerization
Its primary application lies in its role as a bifunctional monomer in organic synthesis and as an

initiator in polymerization processes.[2] These characteristics make it valuable for producing

high-performance materials such as:

Advanced Polymers: The allyl groups can undergo polymerization to form cross-linked

networks, leading to thermosetting resins with high thermal stability and mechanical strength.

Resins and Coatings: Its integration into polymer backbones can enhance the properties of

resins and coatings.[2]

Polyether Sulfones: It can be used as a starting material for the synthesis of other functional

polymers. For example, a rearrangement reaction can convert it to Bis(3-allyl-4-

hydroxyphenyl)sulfone, which is a monomer used in producing materials like epoxy resins

and polyether sulfones.[1]

Logical Workflow: Synthesis and Polymerization
The following diagram illustrates the general workflow from the synthesis of Bis(4-
allyloxyphenyl)sulfone to its application in polymerization.
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Caption: Workflow for the synthesis of Bis(4-allyloxyphenyl)sulfone and its subsequent use

in polymerization.

Signaling Pathways
Currently, there is no scientific literature available that describes the involvement of Bis(4-
allyloxyphenyl)sulfone in biological signaling pathways. Its primary applications are in

materials science and polymer chemistry, and it is not designed for pharmacological activity.

Research on its biotoxicity is not extensive, though related compounds like Bis(3-allyl-4-

hydroxyphenyl)sulfone have been noted for potential biotoxic effects.[3] Professionals in drug

development should be aware of the general toxicological concerns associated with sulfone-

containing aromatic compounds and handle them with appropriate safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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